A Technical Guide to the Physicochemical Characteristics of C.I. Disperse Blue 35
A Technical Guide to the Physicochemical Characteristics of C.I. Disperse Blue 35
For Researchers, Scientists, and Drug Development Professionals
Introduction
C.I. Disperse Blue 35 is a synthetic dye belonging to the anthraquinone class, widely utilized in the textile industry for dyeing hydrophobic fibers such as polyester.[1][2] Its significance in research extends from its role as a model compound in dye chemistry to its potential applications in other scientific fields. This technical guide provides a comprehensive overview of the core physicochemical characteristics of Disperse Blue 35, with a focus on quantitative data, experimental protocols, and the underlying chemical principles.
Chemical and Physical Properties
Commercial Disperse Blue 35 is not a single chemical entity but rather a technical-grade mixture of isomers.[3] This complexity arises from its synthesis, which primarily involves the methylation of 1,8-diamino-4,5-dihydroxyanthraquinone.[1][2] The resulting product contains a mix of non-methylated, mono-methylated, and di-methylated derivatives. The most cited chemical formula for a major component is C₂₀H₁₄N₂O₅, with a corresponding molecular weight of approximately 362.34 g/mol .[4][5]
Data Summary
The following tables summarize the key physicochemical properties of Disperse Blue 35. Due to its nature as a mixture, some properties are presented as ranges or approximations.
Table 1: General and Physical Properties of C.I. Disperse Blue 35
| Property | Value | Source(s) |
| CAS Number | 12222-75-2 | [3][4] |
| Molecular Formula | C₂₀H₁₄N₂O₅ (major component) | [4][5] |
| Molecular Weight | 362.34 g/mol (for C₂₀H₁₄N₂O₅) | [4][5] |
| IUPAC Name | 1,5-diamino-4,8-dihydroxy-2-(4-hydroxyphenyl)anthracene-9,10-dione | [4] |
| Appearance | Dark blue granular solid | |
| Melting Point | >150 °C (typical for disperse dyes) | [6] |
| Boiling Point | 758.9 °C at 760 mmHg | [5] |
| Density | 1.616 g/cm³ | [5] |
Table 2: Solubility and Spectral Properties of C.I. Disperse Blue 35
| Property | Value | Source(s) |
| Water Solubility | Very low; approx. 30 mg/L (general for disperse dyes) | [7] |
| Organic Solvent Solubility | Soluble in various organic solvents | [8] |
| UV-Vis λmax | Strong absorption in the visible region (anthraquinone chromophore) | [2] |
| Molar Extinction Coefficient (ε) | High (typical for anthraquinone dyes) | [9] |
Note on Solubility: While precise quantitative data for C.I. Disperse Blue 35 is scarce, Table 3 provides solubility data for the related "Solvent Blue 35" (CAS 17354-14-2), which can serve as a reference.[8]
Table 3: Solubility of Solvent Blue 35 in Organic Solvents at 20°C
| Solvent | Solubility (g/L) |
| Acetone | 13.6 |
| Butyl Acetate | 22.3 |
| Methylbenzene | 86.3 |
| Dichloromethane | 171.3 |
| Ethyl Alcohol | 2.6 |
Experimental Protocols
The characterization of Disperse Blue 35 involves a suite of analytical techniques. Below are detailed methodologies for key experiments.
High-Performance Liquid Chromatography (HPLC) for Component Separation
HPLC is essential for separating the various isomers present in technical-grade Disperse Blue 35.[1][2]
-
Instrumentation: A standard HPLC system equipped with a C18 reverse-phase column and a UV-Vis or Photodiode Array (PDA) detector.
-
Mobile Phase: A gradient of acetonitrile and water is commonly used.
-
Procedure:
-
Prepare a stock solution of Disperse Blue 35 in a suitable organic solvent (e.g., methanol or acetonitrile).
-
Filter the solution through a 0.45 µm syringe filter.
-
Inject the sample into the HPLC system.
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Monitor the elution profile at a wavelength corresponding to the dye's maximum absorbance.
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Identify and quantify the individual components based on their retention times and peak areas relative to standards, if available.
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Determination of Melting Point
The melting point of disperse dyes is determined using a capillary melting point apparatus.
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Instrumentation: Capillary melting point apparatus, capillary tubes.
-
Procedure:
-
Finely powder the dry dye sample.
-
Pack the powdered sample into a capillary tube to a height of 2-3 mm.
-
Place the capillary tube in the melting point apparatus.
-
Heat the sample at a controlled rate (e.g., 2-5 °C/min).
-
Record the temperature range from the onset of melting to the point where the entire sample becomes a liquid. Due to the isomeric nature of Disperse Blue 35, a melting range rather than a sharp melting point is expected.
-
UV-Visible Spectrophotometry
This technique is used to determine the wavelength of maximum absorbance (λmax) and for quantitative analysis.[2]
-
Instrumentation: A UV-Visible spectrophotometer.
-
Procedure:
-
Prepare a dilute solution of Disperse Blue 35 in a suitable transparent solvent (e.g., ethanol or acetone).
-
Use the pure solvent as a blank to zero the spectrophotometer.
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Measure the absorbance of the dye solution across the visible spectrum (typically 400-800 nm).
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The wavelength at which the highest absorbance is recorded is the λmax.
-
For quantitative analysis, a calibration curve can be constructed by measuring the absorbance of a series of solutions of known concentrations at the λmax, in accordance with the Beer-Lambert Law.[2]
-
Solubility Determination
A general method for determining the solubility of disperse dyes is as follows:
-
Procedure:
-
Prepare a saturated solution of Disperse Blue 35 in the solvent of interest by adding an excess of the dye to the solvent.
-
Agitate the mixture at a constant temperature for an extended period (e.g., 24 hours) to ensure equilibrium is reached.
-
Separate the undissolved solid by filtration or centrifugation.
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Determine the concentration of the dye in the clear supernatant using a suitable analytical method, such as UV-Visible spectrophotometry with a pre-established calibration curve or by evaporating a known volume of the solvent and weighing the residue.
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Visualization of Experimental Workflow
The following diagram illustrates a typical workflow for the physicochemical characterization of Disperse Blue 35.
Caption: Workflow for Physicochemical Characterization.
Conclusion
C.I. Disperse Blue 35 is a complex anthraquinone-based dye with distinct physicochemical properties that are critical to its application and research. This guide has provided a detailed summary of its characteristics, presented in a structured format for ease of reference. The outlined experimental protocols offer a foundation for the accurate and reproducible characterization of this and similar disperse dyes. A thorough understanding of these properties is paramount for its effective use in industrial processes and for advancing research in dye chemistry and related fields.
References
- 1. C.I. Disperse Blue 35 | 12222-75-2 | Benchchem [benchchem.com]
- 2. C.I. Disperse Blue 35 | 12222-78-5 | Benchchem [benchchem.com]
- 3. worlddyevariety.com [worlddyevariety.com]
- 4. Disperse Blue 35 | C20H14N2O5 | CID 83683 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 5. echemi.com [echemi.com]
- 6. Best High Performance Solvent Blue 35 - Disperse dyes â Hermeta Manufacturer and Factory | Hermeta [hermetachem.com]
- 7. datasheets.scbt.com [datasheets.scbt.com]
- 8. epsilonpigments.com [epsilonpigments.com]
- 9. aatcc.org [aatcc.org]

